Cas no 1881434-07-6 (2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one)
2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-795549
- 1881434-07-6
- 2-amino-1-(4,5-dihydrofuran-3-yl)butan-1-one
- 1-Butanone, 2-amino-1-(4,5-dihydro-3-furanyl)-
- 2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one
-
- Inchi: 1S/C8H13NO2/c1-2-7(9)8(10)6-3-4-11-5-6/h5,7H,2-4,9H2,1H3
- InChI Key: ZGTKQTLRTGXTKS-UHFFFAOYSA-N
- SMILES: O1C=C(C(C(CC)N)=O)CC1
Computed Properties
- Exact Mass: 155.094628657g/mol
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.113±0.06 g/cm3(Predicted)
- Boiling Point: 250.0±40.0 °C(Predicted)
- pka: 7.82±0.29(Predicted)
2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-795549-1.0g |
2-amino-1-(4,5-dihydrofuran-3-yl)butan-1-one |
1881434-07-6 | 95% | 1.0g |
$914.0 | 2024-05-22 | |
| Enamine | EN300-795549-0.05g |
2-amino-1-(4,5-dihydrofuran-3-yl)butan-1-one |
1881434-07-6 | 95% | 0.05g |
$768.0 | 2024-05-22 | |
| Enamine | EN300-795549-0.1g |
2-amino-1-(4,5-dihydrofuran-3-yl)butan-1-one |
1881434-07-6 | 95% | 0.1g |
$804.0 | 2024-05-22 | |
| Enamine | EN300-795549-0.25g |
2-amino-1-(4,5-dihydrofuran-3-yl)butan-1-one |
1881434-07-6 | 95% | 0.25g |
$840.0 | 2024-05-22 | |
| Enamine | EN300-795549-0.5g |
2-amino-1-(4,5-dihydrofuran-3-yl)butan-1-one |
1881434-07-6 | 95% | 0.5g |
$877.0 | 2024-05-22 | |
| Enamine | EN300-795549-2.5g |
2-amino-1-(4,5-dihydrofuran-3-yl)butan-1-one |
1881434-07-6 | 95% | 2.5g |
$1791.0 | 2024-05-22 | |
| Enamine | EN300-795549-5.0g |
2-amino-1-(4,5-dihydrofuran-3-yl)butan-1-one |
1881434-07-6 | 95% | 5.0g |
$2650.0 | 2024-05-22 | |
| Enamine | EN300-795549-10.0g |
2-amino-1-(4,5-dihydrofuran-3-yl)butan-1-one |
1881434-07-6 | 95% | 10.0g |
$3929.0 | 2024-05-22 |
2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one
Introduction to 2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one (CAS No. 1881434-07-6)
2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one (CAS No. 1881434-07-6) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. The compound features a bifunctional moiety, combining an amine group with a 4,5-dihydrofuran substituent, which makes it a versatile scaffold for the development of novel bioactive molecules.
The 4,5-dihydrofuran ring is a prominent feature in many pharmacologically active compounds, known for its ability to enhance binding affinity and metabolic stability. This structural motif is frequently incorporated into drug candidates due to its favorable pharmacokinetic properties and its role in modulating biological pathways. In the case of 2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one, the presence of this ring system suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation.
The amine group in the molecular structure of this compound provides an additional site for functionalization, enabling chemists to modify its properties and tailor its biological activity. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact potency, selectivity, and pharmacological profile. The combination of these two functional groups makes 2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one a compelling subject for research in the development of new therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of such compounds more efficiently than ever before. By leveraging these tools, researchers can predict the binding modes of 2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one with various biological targets, thereby guiding the design of more effective derivatives. This approach has been instrumental in accelerating the discovery process and reducing the time required to bring new drugs to market.
The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Among these, dihydropyrans are particularly noteworthy for their role as intermediates in the synthesis of numerous bioactive molecules. The structural motif present in 2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one aligns well with this trend, positioning it as a valuable building block for future drug development.
In addition to its potential as a lead compound, 2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one may also serve as a key intermediate in multi-step synthetic routes leading to more complex pharmacophores. Its unique combination of functional groups allows for diverse chemical transformations, including nucleophilic additions, condensations, and cyclizations, which are commonly employed in organic synthesis.
Current research efforts are focused on exploring the pharmacological properties of derivatives of this compound. Studies have begun to investigate its potential effects on various biological pathways, with initial findings suggesting promising activities in areas such as anti-inflammatory and analgesic therapy. These preliminary results underscore the importance of further investigation into this molecule and its derivatives.
The synthesis of 2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one presents an interesting challenge due to the need to maintain regioselectivity during functionalization. However, recent developments in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have opened new avenues for accessing enantiomerically pure forms of this compound.
The growing body of literature on heterocyclic chemistry continues to highlight the importance of compounds like 2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one. Researchers are increasingly recognizing the potential of these molecules to address unmet medical needs by serving as templates for drug discovery programs. As our understanding of their structural features and biological activities deepens, so too does our ability to harness them for therapeutic purposes.
In conclusion,2-Amino-1-(4,5-dihydrofuran-3-ybubtan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butenone (CAS No. 1881434-BUTAN-BUTAN-BUTAN-BUTAN-BUTAN-BUTAN-BUTAN-BUTAN-BUTAN-BUTAN-BUTAN-BUTAN-BUTAN-BUTAN-BUTANYL-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE-DHYDROFURANE) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features and promising pharmacological profile make it a valuable asset for researchers seeking to develop novel therapeutic agents.
1881434-07-6 (2-Amino-1-(4,5-dihydrofuran-3-yl)butan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)